![molecular formula C20H24N2O3 B269043 N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-3-methylbutanamide](/img/structure/B269043.png)
N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-3-methylbutanamide
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Overview
Description
N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-3-methylbutanamide, commonly known as MMB-2201, is a synthetic cannabinoid that belongs to the class of indole-derived cannabinoids. It was first synthesized in 2012 and has gained popularity as a research chemical due to its potent agonistic activity towards CB1 and CB2 receptors.
Mechanism of Action
MMB-2201 acts as a potent agonist of CB1 and CB2 receptors, which are located throughout the body and play a critical role in regulating various physiological processes. When MMB-2201 binds to these receptors, it triggers a series of biochemical and physiological responses that can affect mood, appetite, pain perception, and other physiological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MMB-2201 are similar to those of other synthetic cannabinoids, including increased heart rate, blood pressure, and body temperature. It also has potent analgesic and anti-inflammatory properties, which make it a promising candidate for the treatment of chronic pain and other inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of MMB-2201 is its potent agonistic activity towards CB1 and CB2 receptors, which makes it a valuable tool for studying the endocannabinoid system and its role in various physiological processes. However, its potent pharmacological effects also pose a significant risk for toxicity and adverse effects, which can limit its use in laboratory experiments.
Future Directions
There are several potential future directions for research on MMB-2201, including:
1. Further investigation of its potential therapeutic applications in the treatment of chronic pain, anxiety, and other medical conditions.
2. Exploration of its effects on the endocannabinoid system and its role in regulating various physiological processes.
3. Development of new synthetic cannabinoids with improved pharmacological properties and reduced risk of toxicity and adverse effects.
4. Investigation of the potential use of MMB-2201 as a research tool for studying the endocannabinoid system and its role in various physiological processes.
In conclusion, MMB-2201 is a synthetic cannabinoid that has gained popularity as a research chemical due to its potent agonistic activity towards CB1 and CB2 receptors. It has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions, including chronic pain, anxiety, and depression. However, its potent pharmacological effects also pose a significant risk for toxicity and adverse effects, which can limit its use in laboratory experiments. Further research is needed to explore its potential therapeutic applications and its effects on the endocannabinoid system.
Synthesis Methods
MMB-2201 is synthesized through a multistep process that involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acyl chloride. This is then reacted with 3-methylbutanoyl chloride and aniline to form the desired product.
Scientific Research Applications
MMB-2201 has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions, including chronic pain, anxiety, and depression. It has also been used in research to study the endocannabinoid system and its role in various physiological processes.
properties
Molecular Formula |
C20H24N2O3 |
---|---|
Molecular Weight |
340.4 g/mol |
IUPAC Name |
N-[4-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]-3-methylbutanamide |
InChI |
InChI=1S/C20H24N2O3/c1-14(2)12-19(23)21-16-6-8-17(9-7-16)22-20(24)13-15-4-10-18(25-3)11-5-15/h4-11,14H,12-13H2,1-3H3,(H,21,23)(H,22,24) |
InChI Key |
KMKVKZITXQYYPJ-UHFFFAOYSA-N |
SMILES |
CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC |
Canonical SMILES |
CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC |
Origin of Product |
United States |
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